3-(4-((2-(2-Aminoethoxy)ethyl)amino)-1-oxoisoindolin-2-yl)piperidine-2,6-dione

• Molecular Formula: C17H22N4O4
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 3-[7-[2-(2-aminoethoxy)ethylamino]-3-oxo-1H-isoindol-2-yl]piperidine-2,6-dione
• InChI: InChI=1S/C17H22N4O4/c18-6-8-25-9-7-19-13-3-1-2-11-12(13)10-21(17(11)24)14-4-5-15(22)20-16(14)23/h1-3,14,19H,4-10,18H2,(H,20,22,23)
• InChI Key: ZESKALIJCQIEHH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1N2CC3=C(C2=O)C=CC=C3NCCOCCN

Description

3-(4-((2-(2-Aminoethoxy)ethyl)amino)-1-oxoisoindolin-2-yl)piperidine-2,6-dione is a complex organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its unique structure, which includes a piperidine ring, an isoindolinone moiety, and an aminoethoxyethyl side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-((2-(2-Aminoethoxy)ethyl)amino)-1-oxoisoindolin-2-yl)piperidine-2,6-dione typically involves multiple steps. One common method includes the cyclization of amino alcohols with diols catalyzed by a Cp*Ir complex . Another approach involves the one-pot preparation of cyclic amines via efficient chlorination of amino alcohols using SOCl2 . Additionally, microwave irradiation can be used for the cyclocondensation of alkyl dihalides and primary amines in an alkaline aqueous medium .

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactions, which provide various enantioenriched α-substituted piperidines in good yields and high diastereoselectivities . The use of chiral bicyclo[3.3.0]octadiene ligands and rhodium hydroxide complexes under neutral reaction conditions can also enable the enantioselective synthesis of chiral piperidines .

Chemical Reactions Analysis

Types of Reactions: 3-(4-((2-(2-Aminoethoxy)ethyl)amino)-1-oxoisoindolin-2-yl)piperidine-2,6-dione undergoes various types of chemical reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: Common reagents used in these reactions include hydroxylamine, hydroxylamine hydrochloride, and ethylene glycol . The reaction conditions often involve refluxing in propan-2-ol or using microwave irradiation for cyclocondensation .

Major Products Formed: The major products formed from these reactions include regioisomeric oxazoloquinolones and other heterocyclic compounds .

Scientific Research Applications

3-(4-((2-(2-Aminoethoxy)ethyl)amino)-1-oxoisoindolin-2-yl)piperidine-2,6-dione has a wide range of scientific research applications. In chemistry, it is used as a precursor for the synthesis of various heterocyclic compounds . In medicine, it may be explored for its therapeutic properties, while in industry, it can be used in the production of pharmaceuticals and other chemical products .

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 3-(4-((2-(2-Aminoethoxy)ethyl)amino)-1-oxoisoindolin-2-yl)piperidine-2,6-dione include other piperidine derivatives and isoindolinone-based compounds .

Uniqueness: What sets this compound apart from its similar counterparts is its specific combination of functional groups, which confer unique chemical and biological properties . This uniqueness makes it a valuable compound for various scientific research and industrial applications .